Cas no 215925-70-5 (2,4-Quinazolinediamine, 5-(4-methylphenoxy)-)
215925-70-5 structure
Product Name:2,4-Quinazolinediamine, 5-(4-methylphenoxy)-
CAS No:215925-70-5
MF:C15H14N4O
MW:266.297862529755
CID:1402629
PubChem ID:4106338
Update Time:2025-04-20
2,4-Quinazolinediamine, 5-(4-methylphenoxy)- Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Quinazolinediamine, 5-(4-methylphenoxy)-
- 2,4-Diamino-5-(4-methylphenoxy)quinazoline
- BDBM50130956
- 5-(p-tolyloxy)quinazoline-2,4-diamine
- SCHEMBL6477195
- 5-p-Tolyloxy-quinazoline-2,4-diamine
- Oprea1_448894
- 5-(4-methylphenoxy)quinazoline-2,4-diamine, 2a
- 215925-70-5
- CHEMBL82334
- DB-292230
-
- Inchi: 1S/C15H14N4O/c1-9-5-7-10(8-6-9)20-12-4-2-3-11-13(12)14(16)19-15(17)18-11/h2-8H,1H3,(H4,16,17,18,19)
- InChI Key: BYDBBHVBHPKCHX-UHFFFAOYSA-N
- SMILES: O(C1C=CC(C)=CC=1)C1=CC=CC2C1=C(N)N=C(N)N=2
Computed Properties
- Exact Mass: 266.11692
- Monoisotopic Mass: 266.11676108g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 319
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 87Ų
Experimental Properties
- PSA: 87.05
2,4-Quinazolinediamine, 5-(4-methylphenoxy)- Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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